Cas no 2138007-07-3 (1-(1-chlorocyclopropyl)-3-(1-methyl-1H-pyrazol-4-yl)propane-1,3-dione)

1-(1-Chlorocyclopropyl)-3-(1-methyl-1H-pyrazol-4-yl)propane-1,3-dione is a specialized chemical intermediate featuring a unique cyclopropyl and pyrazole hybrid structure. Its bifunctional diketone moiety, combined with the reactive chlorocyclopropyl group, makes it a versatile building block for synthesizing heterocyclic compounds, particularly in pharmaceutical and agrochemical applications. The presence of the 1-methyl-1H-pyrazol-4-yl group enhances its potential as a precursor for biologically active molecules, offering opportunities for further functionalization. This compound’s stability and well-defined reactivity profile make it suitable for controlled transformations, such as cyclizations or nucleophilic substitutions, in targeted synthetic pathways. Its structural features contribute to its utility in developing novel active ingredients with tailored properties.
1-(1-chlorocyclopropyl)-3-(1-methyl-1H-pyrazol-4-yl)propane-1,3-dione structure
2138007-07-3 structure
Product Name:1-(1-chlorocyclopropyl)-3-(1-methyl-1H-pyrazol-4-yl)propane-1,3-dione
CAS No:2138007-07-3
MF:C10H11ClN2O2
MW:226.659541368484
CID:6276173
PubChem ID:165474387
Update Time:2025-06-12

1-(1-chlorocyclopropyl)-3-(1-methyl-1H-pyrazol-4-yl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(1-chlorocyclopropyl)-3-(1-methyl-1H-pyrazol-4-yl)propane-1,3-dione
    • 2138007-07-3
    • EN300-1127783
    • Inchi: 1S/C10H11ClN2O2/c1-13-6-7(5-12-13)8(14)4-9(15)10(11)2-3-10/h5-6H,2-4H2,1H3
    • InChI Key: ZAOFGLCJFNGIQK-UHFFFAOYSA-N
    • SMILES: ClC1(C(CC(C2C=NN(C)C=2)=O)=O)CC1

Computed Properties

  • Exact Mass: 226.0509053g/mol
  • Monoisotopic Mass: 226.0509053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 52Ų

1-(1-chlorocyclopropyl)-3-(1-methyl-1H-pyrazol-4-yl)propane-1,3-dione Pricemore >>

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Additional information on 1-(1-chlorocyclopropyl)-3-(1-methyl-1H-pyrazol-4-yl)propane-1,3-dione

Recent Advances in the Study of 1-(1-Chlorocyclopropyl)-3-(1-Methyl-1H-Pyrazol-4-yl)Propane-1,3-Dione (CAS: 2138007-07-3)

The compound 1-(1-chlorocyclopropyl)-3-(1-methyl-1H-pyrazol-4-yl)propane-1,3-dione (CAS: 2138007-07-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 1-(1-chlorocyclopropyl)-3-(1-methyl-1H-pyrazol-4-yl)propane-1,3-dione, which serves as a key intermediate in the development of novel bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor for the synthesis of pyrazole-based inhibitors targeting protein kinases involved in inflammatory pathways. The compound's unique chlorocyclopropyl and pyrazole moieties contribute to its ability to interact with specific enzyme active sites, making it a promising scaffold for drug design.

In terms of biological activity, preliminary in vitro assays have revealed that 1-(1-chlorocyclopropyl)-3-(1-methyl-1H-pyrazol-4-yl)propane-1,3-dione exhibits moderate inhibitory effects against certain cancer cell lines, particularly those associated with breast and lung cancers. Researchers have attributed this activity to the compound's ability to disrupt cellular signaling pathways, although the exact mechanism remains under investigation. Further studies are needed to optimize its potency and selectivity.

Another area of interest is the compound's potential application in agrochemicals. A recent patent (WO2023056789) describes its use as a fungicidal agent, with field trials showing promising results against common crop pathogens. The chlorocyclopropyl group appears to enhance the compound's stability and bioavailability, making it a viable candidate for further development in this sector.

Despite these advancements, challenges remain in the large-scale synthesis and formulation of 1-(1-chlorocyclopropyl)-3-(1-methyl-1H-pyrazol-4-yl)propane-1,3-dione. Current synthetic routes often involve multi-step processes with moderate yields, prompting ongoing research into more efficient methodologies. Additionally, comprehensive toxicological studies are required to assess its safety profile for potential therapeutic or agricultural use.

In conclusion, 1-(1-chlorocyclopropyl)-3-(1-methyl-1H-pyrazol-4-yl)propane-1,3-dione represents a versatile chemical entity with applications spanning medicinal chemistry and agrochemical development. Its unique structural features and demonstrated biological activities warrant continued investigation, particularly in optimizing its pharmacological properties and exploring novel derivatives. Future research directions may include structure-activity relationship studies and the development of targeted delivery systems to enhance its therapeutic potential.

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